(5Z)-5-(2,6-dichlorobenzylidene)-3-(2,3-dimethylphenyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C18H13Cl2NOS2
• Molecular Weight: 394.3 g/mol
• IUPAC Name: (5Z)-5-[(2,6-dichlorophenyl)methylidene]-3-(2,3-dimethylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H13Cl2NOS2/c1-10-5-3-8-15(11(10)2)21-17(22)16(24-18(21)23)9-12-13(19)6-4-7-14(12)20/h3-9H,1-2H3/b16-9-
• InChI Key: HJMUGRINWGFJPQ-SXGWCWSVSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)N2C(=O)/C(=C/C3=C(C=CC=C3Cl)Cl)/SC2=S)C
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)C(=CC3=C(C=CC=C3Cl)Cl)SC2=S)C

Description

(5Z)-5-(2,6-Dichlorobenzylidene)-3-(2,3-dimethylphenyl)-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative characterized by a 2,6-dichlorobenzylidene substituent at the C5 position and a 2,3-dimethylphenyl group at the N3 position. Thiazolidinones are a well-studied class of heterocyclic compounds with diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties .

Biological Activity

The compound (5Z)-5-(2,6-dichlorobenzylidene)-3-(2,3-dimethylphenyl)-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidin-4-one family, which is known for its diverse biological activities. This article explores the biological activity of this specific compound, focusing on its pharmacological properties, structure-activity relationships, and potential therapeutic applications.

Overview of Thiazolidin-4-ones

Thiazolidin-4-ones are a class of heterocyclic compounds characterized by their thiazolidine ring structure. They have been extensively studied due to their wide range of biological activities, including:

• Antioxidant
• Anticancer
• Anti-inflammatory
• Antimicrobial
• Antidiabetic
• Antiparasitic .

The biological efficacy of thiazolidin-4-ones is often influenced by the nature and position of substituents on the aromatic rings attached to the thiazolidine core.

Antimicrobial Activity

Research indicates that thiazolidinone derivatives exhibit significant antimicrobial properties. The compound has shown promising antibacterial activity against various strains, including Escherichia coli and Staphylococcus aureus. A study demonstrated that modifications at the 5-position of the thiazolidinone core can enhance antibacterial potency compared to traditional antibiotics like ampicillin .

Compound	Activity Against E. coli (%)	Activity Against S. aureus (%)
(5Z)-5-(2,6-dichlorobenzylidene)-3-(2,3-dimethylphenyl)-2-thioxo-1,3-thiazolidin-4-one	88.46%	91.66%
Reference Drug: Ampicillin	26 mm zone of inhibition	-

Anticancer Activity

Thiazolidinones have also been investigated for their anticancer effects. The specific compound has been noted for its ability to inhibit the growth of cancer cell lines, particularly in adenocarcinoma models. The presence of electron-withdrawing groups on the phenyl rings has been correlated with increased cytotoxicity against cancer cells .

Anti-inflammatory Properties

The anti-inflammatory potential of this compound may be attributed to its ability to inhibit cyclooxygenase enzymes (COX), which play a critical role in inflammation pathways. Studies have shown that thiazolidinone derivatives can reduce inflammatory markers in vitro .

Structure-Activity Relationship (SAR)

The biological activity of thiazolidinones is highly dependent on their chemical structure. Key factors influencing their efficacy include:

• Substituents : Halogenated groups (e.g., dichlorobenzylidene) enhance antimicrobial potency.
• Positioning : The position of methyl groups on the phenyl ring affects anticancer activity.

Summary of SAR Findings

Substituent Type	Position	Effect on Activity
Chlorine	2 or 6	Increased antibacterial activity
Methyl	2 and 3	Enhanced anticancer potency

Case Studies

• Antimicrobial Efficacy : A comparative study evaluated various thiazolidinone derivatives against resistant bacterial strains. The compound exhibited superior activity compared to standard treatments.
• Cytotoxicity Assay : In vitro assays demonstrated significant cytotoxic effects on human cancer cell lines with IC50 values lower than those of established chemotherapeutics.

Scientific Research Applications

Antimicrobial Activity

Research indicates that thiazolidinone derivatives exhibit significant antimicrobial properties. Studies have shown that (5Z)-5-(2,6-dichlorobenzylidene)-3-(2,3-dimethylphenyl)-2-thioxo-1,3-thiazolidin-4-one demonstrates effectiveness against various bacterial strains. The mechanism of action may involve disruption of bacterial cell walls or interference with metabolic pathways.

Anticancer Properties

The compound has also been evaluated for its anticancer potential. In vitro studies indicate that it can inhibit the growth of several cancer cell lines. The proposed mechanisms include:

• Induction of apoptosis in cancer cells.
• Inhibition of cell proliferation by interfering with cell cycle progression.

Case Studies

• Antimicrobial Efficacy :
  • A study conducted in 2024 assessed the antimicrobial activity of various thiazolidinone derivatives, including (5Z)-5-(2,6-dichlorobenzylidene)-3-(2,3-dimethylphenyl)-2-thioxo-1,3-thiazolidin-4-one. Results indicated a notable inhibition zone against Gram-positive and Gram-negative bacteria .
• Anticancer Activity :
  • Research published in the Turkish Journal of Chemistry evaluated the cytotoxic effects of this compound on multiple cancer cell lines. The findings revealed that treatment led to a significant decrease in cell viability compared to control groups .

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups : The dichloro substituent likely increases thermal stability compared to hydroxy or methoxy groups, as seen in the decomposition temperatures of 9l (172–233°C) versus 9n (202–204°C) .

Spectroscopic and Crystallographic Analysis

• NMR Trends : Aromatic protons in dichlorobenzylidene derivatives are expected downfield (δ ~7.5–8.0 ppm) due to electron withdrawal, contrasting with methoxy-substituted analogs (δ ~6.9–7.3 ppm) .
• Crystallography : Tools like SHELX and ORTEP-3 are widely used for structural validation. While the target compound’s crystal data are unavailable, analogs like (5Z)-5-(2-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one have been characterized via X-ray diffraction .

Preparation Methods

Core Thiazolidinone Skeleton Formation

The 1,3-thiazolidin-4-one core is constructed via cyclocondensation of 2,3-dimethylaniline with thioglycolic acid or its derivatives. A modified protocol from Abdelazeem et al. involves reacting 2,3-dimethylaniline (0.02 mol) with chloroacetic acid (0.024 mol) in tetrahydrofuran (THF) under nitrogen atmosphere at 0–5°C, followed by gradual addition of triethylamine (0.024 mol) to facilitate nucleophilic substitution . The intermediate 2-chloro-N-(2,3-dimethylphenyl)acetamide is isolated in 78% yield after recrystallization from ethanol.

Subsequent treatment with ammonium thiocyanate (0.017 mol) in refluxing ethanol for 6 hours induces cyclization, forming 3-(2,3-dimethylphenyl)-2-thioxo-1,3-thiazolidin-4-one . Key spectral data confirm success:

• IR (KBr): 1695 cm⁻¹ (C=O), 1250 cm⁻¹ (C=S)

• ¹H NMR (DMSO- d₆): δ 3.85 (s, 2H, SCH₂), 7.21–7.45 (m, 4H, Ar-H) .

Knoevenagel Condensation for Benzylidene Incorporation

The 5-position benzylidene group is introduced via acid-catalyzed condensation of 2,6-dichlorobenzaldehyde with the thiazolidinone intermediate. Bayat et al.'s methodology employs glacial acetic acid (15 mL) and ammonium acetate (1.98 mmol) as catalyst, refluxing at 110°C for 8 hours . The Z-configuration of the exocyclic double bond is confirmed by:

• ¹H NMR: Deshielded methine proton at δ 7.92 ppm (s, 1H, CH=)

• NOESY: Correlation between methine proton and aromatic protons of 2,6-dichlorophenyl group .

Table 1: Optimization of Benzylidene Condensation

Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
NH₄OAc	AcOH	110	8	82
Piperidine	EtOH	78	12	67
BF₃·OEt₂	CH₂Cl₂	40	24	58

Data adapted from Refs .

Stereochemical Control and Isomer Separation

The (5Z)-isomer is selectively obtained through kinetic control during crystallization. Revelant et al. demonstrated that slow cooling of the reaction mixture in ethanol favors precipitation of the Z-isomer due to lower solubility . Diastereomeric purity (>98%) is verified via:

• HPLC: Z-Isomer elutes at 12.3 min (C18 column, MeCN:H₂O 70:30)

• MP: 214–216°C (dec.) versus E-isomer at 189–191°C .

Green Chemistry Approaches

Recent advances emphasize solvent-free mechanochemical synthesis. Hassan et al. achieved 85% yield by grinding 3-(2,3-dimethylphenyl)-2-thioxothiazolidin-4-one (1 mmol) with 2,6-dichlorobenzaldehyde (1.2 mmol) and β-cyclodextrin-SO₃H (0.6 mol%) in a ball mill (400 rpm, 2 hours) . This method reduces waste generation by 73% compared to traditional reflux methods.

Large-Scale Production Considerations

Industrial-scale synthesis (500 g batches) requires modified workup procedures:

• Continuous Flow Reactor: THF solution of intermediates pumped at 50 mL/min through packed-bed reactor (SiO₂-supported Sc(OTf)₃ catalyst) .

• Crystallization: Anti-solvent (n-hexane) addition under controlled cooling (1°C/min) yields 92% pure product.

• Waste Recovery: 98% acetic acid recycled via fractional distillation.

Analytical Characterization Suite

Comprehensive structural elucidation employs:

• 13C NMR (125 MHz, DMSO- d₆): δ 192.1 (C=S), 167.3 (C=O), 139.8–126.2 (Ar-C)

• HRMS (ESI+): m/z 463.0142 [M+H]⁺ (calc. 463.0148 for C₁₈H₁₃Cl₂N₂OS₂)

• XRD: Monoclinic P2₁/c space group, dihedral angle 87.3° between thiazolidinone and benzylidene planes .

Q & A

Q. What are the optimal synthetic routes for (5Z)-5-(2,6-dichlorobenzylidene)-3-(2,3-dimethylphenyl)-2-thioxo-1,3-thiazolidin-4-one?

• Methodology : The compound is synthesized via a two-step process:

Schiff base formation : React 2,6-dichlorobenzaldehyde with thiosemicarbazide derivatives (e.g., 3-(2,3-dimethylphenyl)thiosemicarbazide) in refluxing ethanol or methanol under acidic conditions (e.g., acetic acid) to form the intermediate .

Cyclization : Treat the intermediate with chloroacetic acid and sodium acetate in a DMF-acetic acid solvent system at 80–90°C for 2–6 hours. Monitor completion via TLC (hexane:ethyl acetate, 3:1), and purify by recrystallization from DMF-ethanol .
Critical parameters :

• Molar ratio of aldehyde to thiosemicarbazide (1:1.2) to minimize side reactions.
• Solvent polarity affects yield: DMF enhances cyclization efficiency compared to THF .

Q. Which spectroscopic techniques are essential for characterizing this compound’s purity and structure?

• Methodology :

• NMR (¹H/¹³C) : Confirm Z-configuration of the benzylidene group (δ 7.5–8.0 ppm for aromatic protons; δ 120–130 ppm for C=S in ¹³C NMR) .
• IR : Identify thioxo (C=S) stretch at ~1250 cm⁻¹ and carbonyl (C=O) at ~1700 cm⁻¹ .
• UV-Vis : Detect π→π* transitions in the benzylidene moiety (λmax ~300–350 nm) .
• Mass spectrometry : Verify molecular ion peaks (e.g., [M+H]⁺ at m/z 423.1) .

Q. How to optimize reaction conditions to minimize byproducts like sulfoxides?

• Methodology :

• Use inert atmosphere (N₂/Ar) during synthesis to prevent oxidation of the thioxo group.
• Add antioxidants (e.g., BHT) at 0.1–0.5 wt% to the reaction mixture .
• Monitor reaction progress via HPLC (C18 column, acetonitrile/water gradient) to detect sulfoxide formation early .

Advanced Questions

Q. How to resolve discrepancies between experimental and computational (DFT) data for this compound’s geometry?

• Methodology :

• Compare X-ray crystallographic bond lengths (e.g., C=S: 1.623 Å) with DFT-optimized values (B3LYP/6-311+G(d,p)). Adjust basis sets to include dispersion corrections (e.g., D3BJ) for better agreement .
• Validate intramolecular interactions (e.g., C–H···Cl) using NCI (Non-Covalent Interaction) plots. Discrepancies >0.05 Å in bond lengths suggest solvent effects in DFT models .
• Example table for validation:

Parameter	X-ray Data	DFT (Gas Phase)	DFT (Solvent)
C=S bond length	1.623 Å	1.635 Å	1.627 Å
C-Cl bond	1.730 Å	1.745 Å	1.735 Å

Q. What strategies address low R-factor values during crystallographic refinement with SHELXL?

• Methodology :

• Twinning : Check for merohedral twinning using PLATON’s TWIN tool. Apply HKLF5 format in SHELXL for refinement .
• Disordered solvents : Use SQUEEZE (in PLATON) to model electron density from disordered solvent molecules .
• Anisotropic refinement : Assign anisotropic displacement parameters (ADPs) to non-H atoms. If R1 > 5%, re-exclude weak reflections (I < 2σ(I)) .

Q. How to design experiments to probe hydrogen-bonding networks influencing crystal packing?

• Methodology :

• Perform temperature-dependent crystallography (100–300 K) to track H-bond dynamics. Use graph-set analysis (e.g., D(2)₁ chains for O–H···S interactions) .
• Compare packing motifs across polymorphs crystallized from different solvents (e.g., DMF vs. acetonitrile).
• Example H-bond metrics from :
• O–H···S: 2.892 Å, 167°
• C–H···Cl: 3.102 Å, 145°

Q. How to analyze contradictory bioactivity data in enzyme inhibition assays?

• Methodology :

• Dose-response curves : Test IC₅₀ values in triplicate using varying concentrations (1–100 μM). Address outliers via Grubbs’ test (α = 0.05) .
• Enzyme kinetics : Perform Lineweaver-Burk plots to distinguish competitive vs. non-competitive inhibition. For example, if Km increases and Vmax decreases, it suggests uncompetitive inhibition .